Cas no 66493-42-3 (H-Gly-Gly-pNA·HCl)

H-Gly-Gly-pNA·HCl is a synthetic peptide substrate commonly used in enzymatic assays, particularly for studying protease activity. The compound consists of a glycyl-glycine sequence linked to p-nitroaniline (pNA), with hydrochloric acid as a counterion. Upon cleavage by proteases, the release of pNA can be quantified spectrophotometrically at 405 nm, providing a reliable measure of enzymatic kinetics. Its high purity and stability make it suitable for precise biochemical research. The inclusion of HCl ensures solubility in aqueous buffers, facilitating consistent experimental conditions. This substrate is valued for its specificity and sensitivity in detecting endopeptidase or aminopeptidase activity in both research and diagnostic applications.

H-Gly-Gly-pNA·HCl structure

Product Name:H-Gly-Gly-pNA·HCl

CAS No:66493-42-3

MF:C₁₀H₁₃ClN₄O₄

MW:288.68762087822

CID:2098332

PubChem ID:131676726

Update Time:2025-05-28

H-Gly-Gly-pNA·HCl Chemical and Physical Properties

Names and Identifiers

- H-Gly-Gly-pNA · HCl
- diglycyl-p-nitroanilide
- H-Gly-Gly-pNA.HCl
- FG110796
- 2-amino-N-[2-(4-nitroanilino)-2-oxoethyl]acetamide;hydrochloride
- H-Gly-Gly-pNA HCl
- 66493-42-3
- H-Gly-Gly-pNA·HCl
- Inchi： 1S/C10H12N4O4.ClH/c11-5-9(15)12-6-10(16)13-7-1-3-8(4-2-7)14(17)18;/h1-4H,5-6,11H2,(H,12,15)(H,13,16);1H
- InChI Key： CKLOAMFWKWPQOR-UHFFFAOYSA-N
- SMILES： Cl.O=C(CNC(CN)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 288.0625326Da
Monoisotopic Mass: 288.0625326Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 320
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 130Å²

H-Gly-Gly-pNA·HCl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H254055-50mg	H-Gly-Gly-pNA·HCl	66493-42-3	50mg	$ 290.00	2022-06-04
TRC	H254055-100mg	H-Gly-Gly-pNA·HCl	66493-42-3	100mg	$ 475.00	2022-06-04
TRC	H254055-250mg	H-Gly-Gly-pNA·HCl	66493-42-3	250mg	$ 950.00	2022-06-04